Cas no 81007-64-9 (2-Heptanol, 1-chloro-, (2S)-)

• Product Name: 2-Heptanol, 1-chloro-, (2S)-
• CAS No: 81007-64-9
• MF: C₇H₁₅ClO
• MW: 150.646401643753
• CID: 704671
• PubChem ID: 12738743
• Update Time: 2025-04-19

2-Heptanol, 1-chloro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol, 1-chloro-, (2S)-
• (S)-1-chloro-2-heptanol
• (S)-1-CHLOROHEPTAN-2-OL
• 81007-64-9
• DTXSID20508578
• (2S)-1-CHLOROHEPTAN-2-OL
• SCHEMBL5606059

• Inchi： 1S/C7H15ClO/c1-2-3-4-5-7(9)6-8/h7,9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： PLOHTJPTRQIWDY-ZETCQYMHSA-N
• SMILES： ClC[C@H](CCCCC)O

Computed Properties

• Exact Mass: 150.08100
• Monoisotopic Mass: 150.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.16640